2-Chloro-4-nitrobenzene-1-sulfonic acid
Overview
Description
2-Chloro-4-nitrobenzene-1-sulfonic acid is an aromatic compound with a benzene ring substituted with chlorine, nitro, and sulfonic acid groups. This compound is of significant interest due to its diverse chemical reactivity and applications in various fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Chloro-4-nitrobenzene-1-sulfonic acid typically involves the nitration and sulfonation of chlorobenzene. The process can be summarized as follows:
Nitration: Chlorobenzene is nitrated using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group.
Sulfonation: The nitrated product is then sulfonated using sulfur trioxide or fuming sulfuric acid to introduce the sulfonic acid group
Industrial Production Methods
In industrial settings, the production of this compound involves large-scale nitration and sulfonation processes, often carried out in continuous reactors to ensure consistent product quality and yield
Chemical Reactions Analysis
Types of Reactions
2-Chloro-4-nitrobenzene-1-sulfonic acid undergoes various chemical reactions, including:
Electrophilic Aromatic Substitution: The compound can participate in further substitution reactions, such as halogenation, nitration, and sulfonation
Nucleophilic Aromatic Substitution: The presence of electron-withdrawing groups like nitro and sulfonic acid makes the compound reactive towards nucleophiles.
Reduction: The nitro group can be reduced to an amino group under suitable conditions.
Common Reagents and Conditions
Electrophilic Aromatic Substitution: Reagents like bromine (for bromination) and nitric acid (for nitration) are commonly used.
Nucleophilic Aromatic Substitution: Strong nucleophiles such as sodium methoxide can be used to replace the chlorine atom.
Reduction: Reducing agents like hydrogen gas in the presence of a palladium catalyst can be used to reduce the nitro group.
Major Products Formed
Electrophilic Aromatic Substitution: Products include further substituted aromatic compounds depending on the substituents introduced.
Nucleophilic Aromatic Substitution: Products include substituted aromatic compounds where the chlorine atom is replaced by the nucleophile.
Reduction: The major product is 2-Chloro-4-aminobenzene-1-sulfonic acid.
Scientific Research Applications
2-Chloro-4-nitrobenzene-1-sulfonic acid has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of dyes and pigments.
Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aromatic compounds.
Medicine: It serves as a precursor for the synthesis of pharmaceutical compounds.
Industry: The compound is used in the manufacture of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Chloro-4-nitrobenzene-1-sulfonic acid involves its reactivity towards electrophiles and nucleophiles. The electron-withdrawing nature of the nitro and sulfonic acid groups makes the compound highly reactive in electrophilic and nucleophilic aromatic substitution reactions. These reactions typically proceed through the formation of intermediate complexes, such as the Meisenheimer complex in nucleophilic aromatic substitution .
Comparison with Similar Compounds
Similar Compounds
- 2-Nitrobenzene-1-sulfonic acid
- 2-Chloro-6-nitrobenzene-1-sulfonic acid
- 4-Chloro-2-nitrobenzene-1-sulfonic acid
Uniqueness
2-Chloro-4-nitrobenzene-1-sulfonic acid is unique due to the specific positioning of its substituents, which influences its reactivity and applications. The presence of both nitro and sulfonic acid groups enhances its reactivity towards nucleophiles, making it a valuable intermediate in various chemical syntheses.
Properties
IUPAC Name |
2-chloro-4-nitrobenzenesulfonic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO5S/c7-5-3-4(8(9)10)1-2-6(5)14(11,12)13/h1-3H,(H,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIXANWDXDRBCLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Cl)S(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90599498 |
Source
|
| Record name | 2-Chloro-4-nitrobenzene-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90599498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
78846-76-1 |
Source
|
| Record name | 2-Chloro-4-nitrobenzene-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90599498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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